Cas no 83217-10-1 (4,6-DICHLORO-2-[3-(TRIFLUOROMETHYL)PHENYL]PYRIMIDINE)

4,6-Dichloro-2-[3-(trifluoromethyl)phenyl]pyrimidine is a versatile pyrimidine-based intermediate widely used in pharmaceutical and agrochemical synthesis. Its key structural features include two reactive chlorine atoms at the 4- and 6-positions, enabling selective nucleophilic substitution reactions, and a 3-(trifluoromethyl)phenyl group that enhances lipophilicity and bioactivity. The trifluoromethyl moiety contributes to improved metabolic stability and binding affinity in target molecules. This compound is particularly valuable in the development of heterocyclic derivatives for medicinal chemistry applications, such as kinase inhibitors and antimicrobial agents. Its high purity and consistent reactivity make it a reliable building block for complex molecular architectures. Proper handling under inert conditions is recommended due to its sensitivity to moisture.

4,6-DICHLORO-2-[3-(TRIFLUOROMETHYL)PHENYL]PYRIMIDINE structure

83217-10-1 structure

Product name:4,6-DICHLORO-2-[3-(TRIFLUOROMETHYL)PHENYL]PYRIMIDINE

CAS No:83217-10-1

MF:C₁₁H₅N₂F₃Cl₂

MW:293.072

CID:1807530

PubChem ID:53440046

4,6-DICHLORO-2-[3-(TRIFLUOROMETHYL)PHENYL]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

- 4,6-DICHLORO-2-[3-(TRIFLUOROMETHYL)PHENYL]PYRIMIDINE
- 83217-10-1
- AKOS006235140
- DTXSID10702321
- 4,6-Dichloro-2-(3-trifluoromethylphenyl)pyrimidine
- Z1140391416
- F84005
- 4,6-Dichloro-2-(3-(trifluoromethyl)phenyl)pyrimidine
- CS-0432838
- EN300-6497568
- Inchi： InChI=1S/C11H5Cl2F3N2/c12-8-5-9(13)18-10(17-8)6-2-1-3-7(4-6)11(14,15)16/h1-5H
- InChI Key： VTHOZCSKDRAOGU-UHFFFAOYSA-N
- SMILES： C1=CC(=CC(=C1)C(F)(F)F)C2=NC(=CC(=N2)Cl)Cl

Computed Properties

Exact Mass: 291.9781880g/mol
Monoisotopic Mass: 291.9781880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.1
Topological Polar Surface Area: 25.8Å²

4,6-DICHLORO-2-[3-(TRIFLUOROMETHYL)PHENYL]PYRIMIDINE Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AH78647-500mg	4,6-dichloro-2-[3-(trifluoromethyl)phenyl]pyrimidine	83217-10-1	95%	500mg	$599.00	2024-04-19
Enamine	EN300-6497568-5.0g	4,6-dichloro-2-[3-(trifluoromethyl)phenyl]pyrimidine	83217-10-1	95%	5.0g	$1987.0	2023-07-10
Enamine	EN300-6497568-2.5g	4,6-dichloro-2-[3-(trifluoromethyl)phenyl]pyrimidine	83217-10-1	95%	2.5g	$1343.0	2023-07-10
Enamine	EN300-6497568-0.1g	4,6-dichloro-2-[3-(trifluoromethyl)phenyl]pyrimidine	83217-10-1	95%	0.1g	$238.0	2023-07-10
Enamine	EN300-6497568-0.05g	4,6-dichloro-2-[3-(trifluoromethyl)phenyl]pyrimidine	83217-10-1	95%	0.05g	$160.0	2023-07-10
Enamine	EN300-6497568-1.0g	4,6-dichloro-2-[3-(trifluoromethyl)phenyl]pyrimidine	83217-10-1	95%	1.0g	$685.0	2023-07-10
Aaron	AR00GPNN-100mg	4,6-DICHLORO-2-[3-(TRIFLUOROMETHYL)PHENYL]PYRIMIDINE	83217-10-1	98%	100mg	$137.00	2025-02-12
A2B Chem LLC	AH78647-50mg	4,6-dichloro-2-[3-(trifluoromethyl)phenyl]pyrimidine	83217-10-1	95%	50mg	$204.00	2024-04-19
A2B Chem LLC	AH78647-1g	4,6-dichloro-2-[3-(trifluoromethyl)phenyl]pyrimidine	83217-10-1	95%	1g	$757.00	2024-04-19
Aaron	AR00GPNN-250mg	4,6-DICHLORO-2-[3-(TRIFLUOROMETHYL)PHENYL]PYRIMIDINE	83217-10-1	98%	250mg	$196.00	2025-02-12